![molecular formula C12H16N6O2S B7345933 1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea](/img/structure/B7345933.png)
1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea is not fully understood. However, it has been suggested that the compound may work by inhibiting the activity of certain enzymes or by modulating the expression of certain genes.
Biochemical and physiological effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells. Additionally, it has been shown to have anti-diabetic effects by improving insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea in lab experiments is its potential as a multi-target agent. It has been shown to have activity against a variety of targets, making it a promising candidate for further study. However, one limitation is that the compound is relatively new and has not been extensively studied in vivo.
Future Directions
There are several future directions for research on 1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea. One direction is to further investigate its potential as an anti-inflammatory agent, particularly in the treatment of chronic inflammatory diseases. Another direction is to study its potential as an anti-cancer agent, particularly in the treatment of drug-resistant cancers. Additionally, further research is needed to fully understand the compound's mechanism of action and to optimize its pharmacological properties.
Synthesis Methods
The synthesis of 1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea involves the reaction of cyclopentadiene with an epoxide to form a cycloadduct. This cycloadduct is then reacted with 1-methylpyrazole to form the corresponding pyrazoline. The pyrazoline is further reacted with thiosemicarbazide to yield the final product, this compound.
Scientific Research Applications
1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea has been studied extensively for its potential applications in various fields. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been studied for its potential use as an antifungal and antibacterial agent.
properties
IUPAC Name |
1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N6O2S/c1-18-7-8(5-14-18)20-10-4-2-3-9(10)15-12(19)16-11-6-13-17-21-11/h5-7,9-10H,2-4H2,1H3,(H2,15,16,19)/t9-,10+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKKGYNKWGKCLAR-VHSXEESVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)OC2CCCC2NC(=O)NC3=CN=NS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=C(C=N1)O[C@@H]2CCC[C@@H]2NC(=O)NC3=CN=NS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.